4-Methoxy-2-methylbenzenesulfonyl isocyanate

• IUPAC Name: 4-methoxy-2-methyl-N-(oxomethylidene)benzenesulfonamide
• InChI: InChI=1S/C9H9NO4S/c1-7-5-8(14-2)3-4-9(7)15(12,13)10-6-11/h3-5H,1-2H3
• InChI Key: OOIJAJGBPJAZFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)N=C=O
• Molecular Formula: C9H9NO4S
• Molecular Weight: 227.24 g/mol
• CAS No.: 1226263-99-5

Description

4-Methoxy-2-methylbenzenesulfonyl isocyanate is a useful research compound. Its molecular formula is C9H9NO4S and its molecular weight is 227.23. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Fluorophore Development and Analysis

The synthesis of compounds structurally related to 4-Methoxy-2-methylbenzenesulfonyl isocyanate has been utilized in developing specific fluorophores for Zn(II). These compounds exhibit a bathochromic shift in ultraviolet/visible spectra upon the addition of Zn(II) to the solution, indicating potential applications in spectroscopy and analytical chemistry (Kimber et al., 2003).

2. Synthesis of Chiral Compounds

Research has explored the synthesis of norpseudoephedrine-derived compounds that include elements similar to this compound. These compounds have shown high diastereoselectivity, important for producing chiral, biologically active molecules (Conde-Frieboes & Hoppe, 1992).

3. Electrosynthesis Applications

Electrochemical methods have been used to synthesize derivatives of methoxybenzene, closely related to this compound, demonstrating high regio- and isomeric-selectivity. This indicates potential applications in precise electrosynthetic processes (Gitkis & Becker, 2006).

4. Drug Intermediate Synthesis

The compound has been used in the synthesis of 2-Methoxy-4-(methylsulfanyl)benzoic acid, an intermediate product in preparing cardiotonic drugs such as Sulmazole and Isomazole, highlighting its importance in pharmaceutical synthesis (Lomov, 2019).

5. Polymer Synthesis

A water-soluble ionic methacrylate monomer containing a structure related to this compound has been synthesized, demonstrating potential in bioconjugation due to its reactivity towards primary aliphatic amines (Barruet et al., 2009).

6. Cyclization Reactions

The compound has been utilized in cyclization reactions with epoxides, forming various oxazolidones, indicating its role in creating complex organic structures (McFarland et al., 1988).

7. Optically Active Polymeric Materials

Research involving aromatic isocyanates related to this compound has been conducted to develop optically active polymeric materials. These materials exhibit unique helical conformations and potential applications in material science (Maeda & Okamoto, 1998).